Cas no 628262-86-2 (BENZOIC ACID,5-CHLORO-2-CYANO-)

• Product Name: BENZOIC ACID,5-CHLORO-2-CYANO-
• CAS No: 628262-86-2
• MF: C₈H₄ClNO₂
• MW: 181.575860977173
• CID: 2101531
• PubChem ID: 22136823
• Update Time: 2025-09-26

BENZOIC ACID,5-CHLORO-2-CYANO- Chemical and Physical Properties

Names and Identifiers

• BENZOIC ACID,5-CHLORO-2-CYANO-
• 5-chloro-2-cyanobenzoic acid
• CS-0376327
• DB-382402
• 628262-86-2
• AKOS026732520
• 5-chloro-2-cyanobenzoicacid
• SCHEMBL24824531

• Inchi： 1S/C8H4ClNO2/c9-6-2-1-5(4-10)7(3-6)8(11)12/h1-3H,(H,11,12)
• InChI Key： CCHLPFCLASKYKH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C#N)=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 180.9930561g/mol
• Monoisotopic Mass: 180.9930561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 61.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives